Cas no 920016-98-4 (3-Azabicyclo[3.2.1]octane-8-methanol, 3-(phenylmethyl)-)

3-Azabicyclo[3.2.1]octane-8-methanol, 3-(phenylmethyl)- structure
920016-98-4 structure
Product Name:3-Azabicyclo[3.2.1]octane-8-methanol, 3-(phenylmethyl)-
CAS No:920016-98-4
MF:C15H21NO
MW:231.333344221115
CID:759710
PubChem ID:58414916
Update Time:2025-04-19

3-Azabicyclo[3.2.1]octane-8-methanol, 3-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • 3-Azabicyclo[3.2.1]octane-8-methanol, 3-(phenylmethyl)-
    • (3-benzyl-3-azabicyclo[3.2.1]octan-8-yl)methanol
    • 920016-98-4
    • SCHEMBL4198217
    • DTXSID20729221
    • Inchi: 1S/C15H21NO/c17-11-15-13-6-7-14(15)10-16(9-13)8-12-4-2-1-3-5-12/h1-5,13-15,17H,6-11H2
    • InChI Key: JGSJUCJGYDLBNS-UHFFFAOYSA-N
    • SMILES: OCC1C2CN(CC3C=CC=CC=3)CC1CC2

Computed Properties

  • Exact Mass: 231.162314293g/mol
  • Monoisotopic Mass: 231.162314293g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 23.5Ų
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